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Compound of Interest

Compound Name: 4-Chloro-3-methylbenzoic acid

Cat. No.: B154735 Get Quote

Prepared by: Gemini, Senior Application Scientist

Introduction
4-Chloro-3-methylbenzoic acid (CAS No. 7697-29-2) is a highly versatile substituted aromatic

carboxylic acid that serves as a crucial building block in modern organic synthesis.[1][2] Its

distinct structural features—a carboxylic acid group for derivatization, and a chlorinated and

methylated benzene ring for targeted modifications—make it an essential intermediate in the

production of a wide array of high-value chemicals.[1] This guide provides an in-depth

exploration of its applications, focusing on its role as a reactant in key synthetic

transformations. It is intended for researchers, chemists, and professionals in the

pharmaceutical, agrochemical, and material science industries.

The strategic placement of the chloro and methyl groups on the benzene ring influences the

molecule's reactivity, making it a valuable precursor for creating complex molecular

architectures.[1] It is prominently used in the synthesis of pharmaceuticals, including anti-

inflammatory agents, analgesics, and novel cancer therapies.[1][3] Furthermore, its derivatives

are integral to the formulation of modern herbicides and fungicides, contributing significantly to

agricultural productivity.[1][4] This document details the core reactivity of 4-chloro-3-
methylbenzoic acid and provides validated protocols for its conversion into key chemical

derivatives.
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A thorough understanding of a reactant's properties is fundamental to its effective and safe use

in the laboratory.

Property Value Reference

CAS Number 7697-29-2 [5]

Molecular Formula C₈H₇ClO₂ [5]

Molecular Weight 170.59 g/mol [5][6]

Appearance
White to off-white crystalline

solid
[2]

Melting Point Not specified in search results

IUPAC Name 4-chloro-3-methylbenzoic acid [5]

Synonyms 4-Chloro-m-toluic acid [5][6]

Safety Profile: 4-Chloro-3-methylbenzoic acid is classified as an irritant. It is known to cause

skin irritation (H315) and serious eye irritation (H319).[5] It may also cause respiratory irritation

(H335).[5] Appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn at all times. All manipulations should be performed in a well-

ventilated fume hood.

Core Reactivity and Synthetic Pathways
The synthetic utility of 4-chloro-3-methylbenzoic acid stems from two primary reactive sites:

the carboxylic acid group and the aromatic ring. The carboxylic acid allows for classic

transformations into esters, amides, and acid chlorides. The aromatic ring, activated by the

methyl group and influenced by the chloro substituent, can undergo further electrophilic

substitution or participate in metal-catalyzed cross-coupling reactions.
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Carboxylic Acid Reactions Aromatic Ring Reactions

4-Chloro-3-methylbenzoic Acid

Amide Derivatives

 Amine, Coupling Agent
(e.g., HATU, DCC)Ester Derivatives

 Alcohol (R'OH), H⁺ cat.

Acyl Chloride Intermediate

 SOCl₂ or (COCl)₂

Nitration (e.g., to 4-Chloro-3-methyl-5-nitrobenzoic acid)

 HNO₃, H₂SO₄

Cross-Coupling (e.g., Suzuki-Miyaura)

 Ar-B(OH)₂, Pd cat., Base

 Amine (R₂NH)

Combine Reactants:
- 4-Chloro-3-methylbenzoic acid

- PPh₃
- NCphth
- Toluene

Stir 15 min
(Form Phosphonium Salt) Add Benzylamine Stir 12h at RT Aqueous Workup

(NaHCO₃, EtOAc, Brine) Column Chromatography Pure Amide Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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